5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-(1-methyl-2-propenyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol
• IUPAC Name: (5Z)-3-but-3-en-2-yl-5-[(2,5-dimethoxy-4-pyrrolidin-1-ylphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C20H24N2O4S/c1-5-13(2)22-19(23)18(27-20(22)24)11-14-10-17(26-4)15(12-16(14)25-3)21-8-6-7-9-21/h5,10-13H,1,6-9H2,2-4H3/b18-11-
• InChI Key: BCLZFJPPWFJRDZ-WQRHYEAKSA-N
• Isomeric SMILES: CC(C=C)N1C(=O)/C(=C/C2=CC(=C(C=C2OC)N3CCCC3)OC)/SC1=O
• SMILES: CC(C=C)N1C(=O)C(=CC2=CC(=C(C=C2OC)N3CCCC3)OC)SC1=O

Description

5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-(1-methyl-2-propenyl)-1,3-thiazolidine-2,4-dione, also known as DMPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPT is a thiazolidine derivative that has been synthesized and studied extensively for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-(1-methyl-2-propenyl)-1,3-thiazolidine-2,4-dione is not fully understood, but it is believed to act through the activation of the mammalian target of rapamycin (mTOR) pathway, which regulates cell growth, metabolism, and protein synthesis. 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-(1-methyl-2-propenyl)-1,3-thiazolidine-2,4-dione has also been shown to modulate the expression of various genes involved in metabolic pathways, immune response, and stress response.
Biochemical and Physiological Effects:
5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-(1-methyl-2-propenyl)-1,3-thiazolidine-2,4-dione has been shown to have various biochemical and physiological effects, including increased protein synthesis, improved insulin sensitivity, and reduced inflammation. 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-(1-methyl-2-propenyl)-1,3-thiazolidine-2,4-dione has also been shown to modulate the expression of various genes involved in metabolic pathways, immune response, and stress response. In animal studies, 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-(1-methyl-2-propenyl)-1,3-thiazolidine-2,4-dione has been shown to improve growth performance, feed efficiency, and reduce the environmental impact of livestock production.

Advantages and Limitations for Lab Experiments

5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-(1-methyl-2-propenyl)-1,3-thiazolidine-2,4-dione has several advantages for laboratory experiments, including its stability, low toxicity, and ease of synthesis. However, there are also limitations to its use, including the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-(1-methyl-2-propenyl)-1,3-thiazolidine-2,4-dione, including investigating its potential therapeutic applications in various diseases, optimizing its use as a feed additive in livestock production, and exploring its potential applications in other fields, such as biotechnology and environmental science. Further research is also needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-(1-methyl-2-propenyl)-1,3-thiazolidine-2,4-dione can be synthesized through a multi-step process that involves the reaction of 2,5-dimethoxybenzaldehyde with pyrrolidine, followed by the addition of methyl vinyl ketone and thiosemicarbazide. The final product is obtained after purification through recrystallization.

Scientific Research Applications

5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-(1-methyl-2-propenyl)-1,3-thiazolidine-2,4-dione has been studied extensively for its potential applications in various fields, including agriculture, medicine, and animal science. In agriculture, 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-(1-methyl-2-propenyl)-1,3-thiazolidine-2,4-dione has been shown to improve feed efficiency and growth performance in livestock, as well as increase crop yield and quality. In medicine, 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-(1-methyl-2-propenyl)-1,3-thiazolidine-2,4-dione has been investigated for its potential therapeutic effects, including anti-inflammatory, anti-tumor, and anti-diabetic properties. In animal science, 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-(1-methyl-2-propenyl)-1,3-thiazolidine-2,4-dione has been used as a feed additive to improve growth performance and reduce the environmental impact of livestock production.